Cas no 76663-30-4 (2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI))

• Product Name: 2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI)
• CAS No: 76663-30-4
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• CID: 566353
• PubChem ID: 195955
• Update Time: 2025-04-19

2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI)
• gadusol
• DTXSID00997986
• 76663-30-4
• 3,5,6-trihydroxy-5-hydroxymethyl-2-methoxycyclohex-2-en-1-one
• 3,4,5-trihydroxy-5-(hydroxymethyl)-2-methoxycyclohex-2-en-1-one
• SCHEMBL22128123
• 3,5,6-Trihydroxy-5-(hydroxymethyl)-2-methoxy-2-cyclohexen-1-one
• CHEBI:172445
• 2-Cyclohexen-1-one, 3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy-
• 1,4,5-Trihydroxy-5-hydroxymethyl-2-methoxycyclohex-1-en-3-one

• Inchi： 1S/C8H12O6/c1-14-6-4(10)2-8(13,3-9)7(12)5(6)11/h7,9,11-13H,2-3H2,1H3
• InChI Key： KENOUOLPKKQXMX-UHFFFAOYSA-N
• SMILES： OC1(CO)CC(C(=C(C1O)O)OC)=O

Computed Properties

• Exact Mass: 204.063
• Monoisotopic Mass: 204.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 433.6°C at 760 mmHg
• Flash Point: 179°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones